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Introduction
WZ4003 is a potent and highly selective inhibitor of NUAK family SNF1-like kinase 1 (NUAK1)

and NUAK2, members of the AMP-activated protein kinase (AMPK) family.[1][2] These kinases

are activated by the tumor suppressor kinase LKB1 and are implicated in various cellular

processes, including cell adhesion, migration, invasion, and proliferation.[1][2] WZ4003 exerts

its inhibitory effect by competing with ATP in the kinase domain of NUAK1 and NUAK2. This

document provides detailed protocols for the use of WZ4003 in cell culture experiments and

introduces WZ4003-d5 as a valuable tool for quantitative analysis.

WZ4003-d5 is a deuterated form of WZ4003. The incorporation of deuterium atoms results in a

higher molecular weight, making it an ideal internal standard for mass spectrometry-based

quantification of WZ4003 in biological samples. This allows for precise measurement of

compound uptake and metabolism in cellular and in vivo studies.

Mechanism of Action and Signaling Pathway
WZ4003 selectively inhibits NUAK1 and NUAK2, which are downstream effectors of the LKB1

tumor suppressor kinase.[1][2] The LKB1-NUAK signaling axis plays a crucial role in regulating

cellular processes often dysregulated in cancer. One of the key substrates of NUAK1 is Myosin

Phosphatase Targeting Subunit 1 (MYPT1), which is involved in regulating cell adhesion and
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motility.[1][2] By inhibiting NUAK1, WZ4003 prevents the phosphorylation of MYPT1, thereby

impacting these cellular functions.
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Seed cells to form
a confluent monolayer

Create a 'wound' with
a pipette tip

Wash to remove
displaced cells

Add medium with WZ4003
or vehicle control

Image at 0 hours

Incubate and image at
regular intervals (e.g., 24h)

Measure wound area
and calculate closure rate

 

Seed cells in ultra-low
attachment plate to form spheroids

Embed spheroids in
extracellular matrix (e.g., Matrigel)

Add medium with WZ4003
or vehicle control

Image spheroids over time
(e.g., 24, 48, 72 hours)

Measure the area of invasion
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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